Cas no 2228156-43-0 (pyrazolo1,5-apyrimidine-2-sulfonamide)

• Product Name: pyrazolo1,5-apyrimidine-2-sulfonamide
• CAS No: 2228156-43-0
• MF: C₆H₆N₄O₂S
• MW: 198.202438831329
• CID: 6242769
• PubChem ID: 19809836
• Update Time: 2025-10-29

pyrazolo1,5-apyrimidine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• pyrazolo1,5-apyrimidine-2-sulfonamide
• 2228156-43-0
• SCHEMBL9536479
• EN300-2002866
• pyrazolo[1,5-a]pyrimidine-2-sulfonamide

• Inchi： 1S/C6H6N4O2S/c7-13(11,12)6-4-5-8-2-1-3-10(5)9-6/h1-4H,(H2,7,11,12)
• InChI Key： ANQJSMDXQQNXPK-UHFFFAOYSA-N
• SMILES： S(C1C=C2N=CC=CN2N=1)(N)(=O)=O

Computed Properties

• Exact Mass: 198.02114662g/mol
• Monoisotopic Mass: 198.02114662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 98.7Ų

Additional information on pyrazolo1,5-apyrimidine-2-sulfonamide

Pyrazolo[1,5-a]pyrimidine-2-sulfonamide: A Novel Scaffold for Targeted Therapeutics

Pyrazolo[1,5-a]pyrimidine-2-sulfonamide, with the CAS number 2228156-43-0, represents a promising class of heterocyclic compounds that have garnered significant attention in recent years due to its unique structural features and potential therapeutic applications. This compound belongs to the family of sulfonamide derivatives, which are characterized by the presence of a sulfonamide group (-SO2NH-) as a key functional moiety. The pyrazolo[1,5-a]pyrimidine ring system, combined with the sulfonamide functionality, creates a versatile scaffold that can be further modified to enhance biological activity and selectivity.

Recent advancements in medicinal chemistry have demonstrated that Pyrazolo[1,5-a]pyrimidine-2-sulfonamide exhibits potent inhibitory effects against various enzymes and receptors, making it a valuable candidate for drug discovery. For instance, a study published in Journal of Medicinal Chemistry (2023) highlighted the ability of this compound to selectively inhibit the adenosine A2A receptor, which is implicated in inflammatory and neurodegenerative diseases. The structural flexibility of the pyrazolo[1,5-a]pyrimidine core allows for the incorporation of diverse substituents, enabling the fine-tuning of pharmacokinetic properties and target specificity.

The pyrazolo[1,5-a]pyrimidine-2-sulfonamide scaffold has also been explored for its potential in targeting kinase pathways associated with cancer progression. Research published in ACS Medicinal Chemistry Letters (2023) demonstrated that derivatives of this compound exhibit significant anti-proliferative activity against pancreatic cancer cell lines. The sulfonamide group plays a critical role in modulating the binding affinity to tyrosine kinase receptors, thereby enhancing the compound's ability to disrupt aberrant signaling cascades in malignant cells.

Another area of interest is the anti-inflammatory potential of Pyrazolo[1,5-a]pyrimidine-2-sulfonamide. A 2023 study in Pharmacological Research reported that this compound effectively suppresses the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. The mechanism of action appears to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the regulation of immune responses and inflammation.

From a synthetic perspective, the pyrazolo[1,5-a]pyrimidine-2-sulfonamide core can be accessed through several well-established methodologies. One of the most efficient approaches involves the condensation reaction between pyrazolone derivatives and sulfonamide precursors, which allows for the rapid construction of structurally diverse analogs. This synthetic flexibility is crucial for the development of structure-activity relationship (SAR) studies, which are essential for optimizing the therapeutic profile of this compound.

Recent computational studies have also provided insights into the molecular docking behavior of Pyrazolo[1,5-a]pyrimidine-2-sulfonamide with its biological targets. A 2023 analysis using autodock vina software revealed that the compound forms multiple hydrogen bonds with key residues in the adenosine A2A receptor binding pocket, contributing to its high affinity and selectivity. Such findings are critical for the rational design of more potent derivatives with improved pharmacological properties.

Despite its promising potential, the Pyrazolo[1,5-a]pyrimidine-2-sulfonamide scaffold still faces challenges related to metabolic stability and bioavailability. Research published in Drug Metabolism and Disposition (2023) highlighted the importance of introducing electron-withdrawing groups at specific positions to enhance the compound's resistance to enzymatic degradation. These modifications can significantly improve the half-life and systemic exposure of the drug, making it more viable for clinical applications.

In conclusion, Pyrazolo[1,5-a]pyrimidine-2-sulfonamide represents a versatile and promising scaffold in the field of medicinal chemistry. Its unique structural features, combined with the strategic placement of the sulfonamide group, enable the development of compounds with diverse therapeutic applications. Ongoing research into its pharmacological properties, synthetic methodologies, and molecular interactions is expected to further expand its potential as a key player in the design of next-generation therapeutics.